N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine

• Molecular Formula: C18H18FN5O
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-[[3-[(4-fluorophenyl)methoxy]phenyl]methyl]-1-prop-2-enyltetrazol-5-amine
• InChI: InChI=1S/C18H18FN5O/c1-2-10-24-18(21-22-23-24)20-12-15-4-3-5-17(11-15)25-13-14-6-8-16(19)9-7-14/h2-9,11H,1,10,12-13H2,(H,20,21,23)
• InChI Key: JLDIVDFIHXZRQU-UHFFFAOYSA-N
• SMILES: C=CCN1C(=NN=N1)NCC2=CC(=CC=C2)OCC3=CC=C(C=C3)F

Description

N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase).

Mechanism of Action

N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine selectively inhibits BTK by binding to its active site. This binding prevents BTK from phosphorylating downstream signaling molecules, leading to the suppression of B-cell activation and proliferation.
Biochemical and Physiological Effects:
Studies have shown that N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine can effectively suppress B-cell activation and proliferation in vitro and in vivo. This compound has also been shown to induce apoptosis in B-cell malignancies. In addition, N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine has been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine is its selectivity towards BTK, which reduces the risk of off-target effects. However, this compound has limitations in terms of its solubility and stability, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine. One direction is to investigate its potential applications in other diseases, such as rheumatoid arthritis, multiple sclerosis, and systemic lupus erythematosus. Another direction is to optimize its pharmacokinetics and develop more potent analogs. Moreover, the combination of N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine with other targeted therapies or immunotherapies can also be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine involves several steps. The first step is the reaction between 4-fluorobenzyl alcohol and 3-(4-bromophenyl)prop-2-yn-1-ol in the presence of potassium carbonate and copper (I) iodide to form 3-[(4-fluorobenzyl)oxy]benzyl prop-2-yn-1-yl ether. The second step involves the reaction of 3-[(4-fluorobenzyl)oxy]benzyl prop-2-yn-1-yl ether with sodium azide in the presence of copper (I) iodide to form N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-yn-1-yl)-1H-tetrazol-5-amine. Finally, the propargyl group is converted to a propenyl group using palladium on carbon and hydrogen gas.

Scientific Research Applications

N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine has potential applications in various fields, including cancer research, autoimmune diseases, and inflammation. BTK is a crucial enzyme involved in B-cell receptor signaling, and its inhibition can lead to the suppression of B-cell activation and proliferation. Therefore, N-{3-[(4-fluorobenzyl)oxy]benzyl}-1-(prop-2-en-1-yl)-1H-tetrazol-5-amine has been studied as a potential therapeutic agent for B-cell malignancies, such as chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma.